1h-Pyrazolo[4,3-c]pyridine,3-methyl-4-(4-morpholinyl)-

• IUPAC Name: 4-(3-methyl-2H-pyrazolo[4,3-c]pyridin-4-yl)morpholine
• InChI: InChI=1S/C11H14N4O/c1-8-10-9(14-13-8)2-3-12-11(10)15-4-6-16-7-5-15/h2-3H,4-7H2,1H3,(H,13,14)
• InChI Key: JERUZLPFVBXVJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NN1)C=CN=C2N3CCOCC3
• Molecular Formula: C11H14N4O
• Molecular Weight: 218.26 g/mol

Description

1h-Pyrazolo[4,3-c]pyridine,3-methyl-4-(4-morpholinyl)- is a chemical compound that has been synthesized and studied for its potential use in scientific research. This compound has shown promise in various applications, including as a potential treatment for certain diseases and as a tool for studying biological processes.

Mechanism of Action

The mechanism of action of 1h-Pyrazolo[4,3-c]pyridine,3-methyl-4-(4-morpholinyl)- is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in cell growth and proliferation. This may explain its potential anti-cancer effects.
Biochemical and Physiological Effects
Studies have shown that 1h-Pyrazolo[4,3-c]pyridine,3-methyl-4-(4-morpholinyl)- can have various biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells, as well as inhibit the activity of certain enzymes involved in cell signaling and metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using 1h-Pyrazolo[4,3-c]pyridine,3-methyl-4-(4-morpholinyl)- in lab experiments is its potential as a tool for studying biological processes. Its ability to inhibit certain enzymes and signaling pathways can provide insights into the mechanisms underlying various diseases and cellular processes. However, one limitation is that its mechanism of action is not fully understood, which may complicate its use in certain experiments.

Future Directions

There are many potential future directions for research involving 1h-Pyrazolo[4,3-c]pyridine,3-methyl-4-(4-morpholinyl)-. One area of interest is in the development of new cancer therapies based on this compound. Other potential applications include studying its effects on other diseases and biological processes, as well as developing new methods for synthesizing and purifying the compound. Additionally, further research is needed to fully understand its mechanism of action and potential limitations.

Synthesis Methods

The synthesis method for 1h-Pyrazolo[4,3-c]pyridine,3-methyl-4-(4-morpholinyl)- involves several steps. One common method involves the reaction of 3-methyl-4-(4-morpholinyl)-1H-pyrazole-5-carboxylic acid with thionyl chloride, followed by the addition of 2-aminopyridine. The resulting product is then purified and characterized using various analytical techniques.

Scientific Research Applications

1h-Pyrazolo[4,3-c]pyridine,3-methyl-4-(4-morpholinyl)- has been studied for its potential use in a variety of scientific research applications. One area of interest is in the development of new treatments for cancer. Studies have shown that this compound can inhibit the growth of cancer cells and may have potential as a therapeutic agent.